Structural transformations in zopiclone

Chemical Communications Pub Date: 2001-10-11 DOI: 10.1039/B107075D

Abstract

A monoclinic centrosymmetric form of zopiclone dihydrate undergoes a sequential, two-step transformation in the solid-state upon heating which results in separation of the enantiomers into a racemic conglomerate or racemic twins.

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